Cas no 2006195-62-4 (4-(Bromomethyl)-1,1,1-trifluoroheptane)
2006195-62-4 structure
Product Name:4-(Bromomethyl)-1,1,1-trifluoroheptane
CAS No:2006195-62-4
MF:C8H14BrF3
MW:247.095972537994
CID:5284984
Update Time:2023-08-25
4-(Bromomethyl)-1,1,1-trifluoroheptane Chemical and Physical Properties
Names and Identifiers
-
- 4-(bromomethyl)-1,1,1-trifluoroheptane
- Heptane, 4-(bromomethyl)-1,1,1-trifluoro-
- 4-(Bromomethyl)-1,1,1-trifluoroheptane
-
- Inchi： 1S/C8H14BrF3/c1-2-3-7(6-9)4-5-8(10,11)12/h7H,2-6H2,1H3
- InChI Key： XASXYMJVSMDHHX-UHFFFAOYSA-N
- SMILES： BrCC(CCC)CCC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 111
- XLogP3: 4.5
- Topological Polar Surface Area: 0
4-(Bromomethyl)-1,1,1-trifluoroheptane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-674366-0.05g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 0.05g |
$888.0 | 2025-03-13 | |
| Enamine | EN300-674366-0.1g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 0.1g |
$930.0 | 2025-03-13 | |
| Enamine | EN300-674366-0.25g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 0.25g |
$972.0 | 2025-03-13 | |
| Enamine | EN300-674366-0.5g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 0.5g |
$1014.0 | 2025-03-13 | |
| Enamine | EN300-674366-1.0g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 1.0g |
$1057.0 | 2025-03-13 | |
| Enamine | EN300-674366-2.5g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 2.5g |
$2071.0 | 2025-03-13 | |
| Enamine | EN300-674366-5.0g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 5.0g |
$3065.0 | 2025-03-13 | |
| Enamine | EN300-674366-10.0g |
4-(bromomethyl)-1,1,1-trifluoroheptane |
2006195-62-4 | 95.0% | 10.0g |
$4545.0 | 2025-03-13 |
4-(Bromomethyl)-1,1,1-trifluoroheptane Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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